Cas no 2228301-89-9 (2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol
• CAS No: 2228301-89-9
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6029556
• PubChem ID: 165781419
• Update Time: 2025-05-20

2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol
• 2228301-89-9
• EN300-1763052

• Inchi： 1S/C9H11FN2O3/c10-9-4-8(12(14)15)2-1-6(9)3-7(11)5-13/h1-2,4,7,13H,3,5,11H2
• InChI Key： YJUOZSFCDSKSHS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol

Introduction to 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol (CAS No: 2228301-89-9)

2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2228301-89-9, features a unique structural motif that combines an amino group, a fluoro-substituted nitrophenyl ring, and a propanol side chain. Such a configuration makes it a promising candidate for further exploration in drug discovery and molecular chemistry. The presence of both fluorine and nitro substituents introduces interesting electronic and steric properties, which can be exploited for designing novel bioactive molecules.

The chemical structure of 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol can be described as follows: a propanol backbone with an amino group at the second carbon and a 2-fluoro-4-nitrophenyl moiety attached to the third carbon. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, along with the nitro group, which can influence electronic distribution and hydrogen bonding capabilities, makes this compound particularly intriguing for medicinal chemists. The combination of these functional groups suggests potential applications in the development of small-molecule inhibitors, ligands for enzyme or receptor interactions, and other therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic resistance. The nitro group in 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol further enhances its utility by providing additional sites for chemical modification and interaction with biological targets. This compound has been studied in the context of developing novel antimicrobial agents, where the fluoro-nitro motif is known to exhibit potent activity against resistant bacterial strains. The propanol side chain adds another layer of versatility, allowing for further derivatization to tailor specific pharmacokinetic properties.

One of the most compelling aspects of 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol is its potential as a building block for more complex drug candidates. Researchers have utilized similar scaffolds in the past to develop molecules with improved pharmacological profiles. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the fluorine and nitro groups play critical roles in modulating binding interactions. The amino group provides a site for further functionalization, enabling the creation of peptidomimetics or covalent inhibitors that can target specific disease pathways.

The synthesis of 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nitration of a fluoro-substituted benzene derivative followed by selective reduction and alkylation to introduce the propanol side chain. Advances in catalytic methods have made it possible to achieve these transformations with greater efficiency and selectivity, reducing unwanted byproducts and improving overall processability.

From a computational chemistry perspective, 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol has been modeled to predict its interactions with biological targets. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors, suggesting multiple therapeutic applications. The fluoro group is particularly important in these interactions, as it can form hydrogen bonds or participate in hydrophobic interactions that stabilize the binding pose. Similarly, the nitro group contributes to electronic effects that enhance binding affinity.

Recent experimental studies have also highlighted the potential of 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol in addressing inflammatory diseases. Its structural features allow it to interact with inflammatory pathways by modulating key signaling molecules. For example, derivatives of this compound have been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis—a critical step in inflammation responses. This mechanism suggests that further exploration could lead to novel anti-inflammatory therapies with improved efficacy and reduced side effects compared to existing treatments.

The role of fluorine in medicinal chemistry cannot be overstated, as it has been shown to significantly enhance drug properties such as bioavailability and half-life. In 2-amino-3-(2-fluoro-4-nitrophenyl)propan-1-ol, the fluorine atom at the 2-position of the phenyl ring contributes to these desirable characteristics by increasing lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Additionally, the nitro group's ability to engage in redox reactions provides another layer of interaction with biological systems, making it a valuable functional handle for medicinal chemists.

In conclusion, 2-amino - 3 - ( 2 - fluoro - 4 - nitroph enyl ) propa n - 1 - ol ( CAS No : 2228301 - 89 - 9 ) represents a promising scaffold for pharmaceutical development . Its unique structural features , including an amino group , a flu oro - sub st i tuted ni tro phen yl ring , an d a pro pan ol side cha i n , make i t particularly i nter est ing f or resea rch e rs explori ng no vel th erapeut ic app lic ati ons . With furthe r ex plorati on an d deve lopment , thi s com pound holds grea t potenti al i n bein g deve loped i nto e ffecti ve dr ugs f or var ious m edical c ondi ti ons .